2,4-dibromo-17-acetylestradiol
2,4-dibromo-17-acetylestradiol
Brand Name:
Vulcanchem
CAS No.:
137548-56-2
VCID:
VC0164784
InChI:
InChI=1S/C20H24Br2O3/c1-10(23)20(25)8-6-15-12-3-4-13-14(9-16(21)18(24)17(13)22)11(12)5-7-19(15,20)2/h9,11-12,15,24-25H,3-8H2,1-2H3/t11-,12+,15-,19-,20+/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CCC4=C(C(=C(C=C34)Br)O)Br)C)O
Molecular Formula:
C20H24Br2O3
Molecular Weight:
472.2 g/mol
2,4-dibromo-17-acetylestradiol
CAS No.: 137548-56-2
Main Products
VCID: VC0164784
Molecular Formula: C20H24Br2O3
Molecular Weight: 472.2 g/mol
| CAS No. | 137548-56-2 |
|---|---|
| Product Name | 2,4-dibromo-17-acetylestradiol |
| Molecular Formula | C20H24Br2O3 |
| Molecular Weight | 472.2 g/mol |
| IUPAC Name | 1-[(8R,9S,13S,14S,17S)-2,4-dibromo-3,17-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C20H24Br2O3/c1-10(23)20(25)8-6-15-12-3-4-13-14(9-16(21)18(24)17(13)22)11(12)5-7-19(15,20)2/h9,11-12,15,24-25H,3-8H2,1-2H3/t11-,12+,15-,19-,20+/m0/s1 |
| Standard InChIKey | CSLSXWGARNSDCM-XXAPIKHISA-N |
| Isomeric SMILES | CC(=O)[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C(C(=C(C=C34)Br)O)Br)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=C(C(=C(C=C34)Br)O)Br)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=C(C(=C(C=C34)Br)O)Br)C)O |
| Synonyms | 2,4-DBAES 2,4-dibromo-17-acetylestradiol |
| PubChem Compound | 67400 |
| Last Modified | Nov 11 2021 |
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